Cas no 2034266-45-8 (methyl 7-(1-benzothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-(1-benzothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2034266-45-8
• MF: C₂₀H₁₈N₂O₃S
• MW: 366.433523654938
• CID: 5376081
• Update Time: 2025-06-10

methyl 7-(1-benzothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• XLXIXPMPFCIXSV-UHFFFAOYSA-N
• 2(1H)-Isoquinolinecarboxylic acid, 7-[(benzo[b]thien-2-ylcarbonyl)amino]-3,4-dihydro-, methyl ester
• methyl 7-(1-benzothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C20H18N2O3S/c1-25-20(24)22-9-8-13-6-7-16(10-15(13)12-22)21-19(23)18-11-14-4-2-3-5-17(14)26-18/h2-7,10-11H,8-9,12H2,1H3,(H,21,23)
• InChI Key： XLXIXPMPFCIXSV-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(NC(C3SC4=CC=CC=C4C=3)=O)=C2)CCN1C(OC)=O

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• Boiling Point: 482.6±45.0 °C(Predicted)
• pka: 12.54±0.20(Predicted)

Additional information on methyl 7-(1-benzothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Exploring Methyl 7-(1-Benzothiophene-2-amido)-1,2,3,4-Tetrahydroisoquinoline-2-carboxylate (CAS No. 2034266-45-8): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, methyl 7-(1-benzothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2034266-45-8) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its benzothiophene and tetrahydroisoquinoline moieties, represents a fascinating area of study for researchers exploring novel bioactive molecules. Its intricate architecture makes it a subject of interest in drug discovery, particularly in targeting specific biological pathways.

The methyl 7-(1-benzothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate structure combines a benzothiophene ring, known for its electron-rich properties, with a tetrahydroisoquinoline scaffold, which is prevalent in many alkaloids and pharmacologically active compounds. This hybrid design is often explored in the context of central nervous system (CNS) drug development, as similar frameworks have shown affinity for neurotransmitter receptors. Researchers are particularly intrigued by its potential role in modulating neurodegenerative pathways, a hot topic in contemporary medical chemistry.

Recent trends in AI-assisted drug discovery have brought compounds like 2034266-45-8 into focus, as machine learning models can predict their interactions with biological targets more efficiently. Many users searching for this compound often inquire about its synthetic routes, solubility profiles, and stability under various conditions—key considerations for laboratory applications. The growing interest in heterocyclic chemistry and small molecule therapeutics further underscores the relevance of this molecule in modern research.

From a synthetic chemistry perspective, the carboxylate ester group in methyl 7-(1-benzothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate offers versatility for further derivatization, making it a valuable intermediate. This feature aligns with current industry demands for modular chemical building blocks that can accelerate medicinal chemistry programs. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are typically employed to characterize this compound, addressing another common search query among chemistry professionals.

Environmental and green chemistry considerations are increasingly important in compound development, and researchers are examining sustainable approaches to synthesize 2034266-45-8. The pharmaceutical industry's shift toward atom-economical processes has led to investigations into catalytic methods for constructing its benzothiophene-isoquinoline core. These developments respond to the growing market demand for eco-friendly synthetic methodologies in fine chemical production.

In biological studies, preliminary research suggests that the methyl 7-(1-benzothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate scaffold may interact with certain enzyme targets, though detailed mechanism-of-action studies are ongoing. This aligns with current interests in targeted therapy development and precision medicine approaches. The compound's lipophilicity profile, a frequent search term among medicinal chemists, appears favorable for blood-brain barrier penetration, making it potentially interesting for CNS-targeted applications.

The commercial availability of CAS 2034266-45-8 through specialty chemical suppliers has facilitated its adoption in research programs worldwide. Quality control parameters, including HPLC purity and residual solvent content, represent common concerns among purchasing researchers, reflecting the compound's transition from academic curiosity to practical research tool. As the field of fragment-based drug discovery grows, such structurally diverse compounds gain additional significance as starting points for lead optimization.

Looking forward, methyl 7-(1-benzothiophene-2-amido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate exemplifies the continuing importance of heterocyclic compounds in addressing contemporary therapeutic challenges. Its study contributes to broader understanding of structure-activity relationships in medicinal chemistry, while its unique features inspire new synthetic strategies. As research progresses, this molecule may well emerge as a key player in the development of next-generation bioactive compounds.